Lead titanium zirconium oxide

• IUPAC Name: lead(2+);oxygen(2-);titanium(4+);zirconium(4+)
• InChI: InChI=1S/5O.Pb.Ti.Zr/q5*-2;+2;2*+4
• InChI Key: HFGPZNIAWCZYJU-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Ti+4].[Zr+4].[Pb+2]
• Molecular Formula: O5PbTiZr
• DSSTOX Substance ID: DTXSID00893914
• Molecular Weight: 426 g/mol
• Physical Description: Available as piezoelectric crystals; [Hawley]
• CAS No.: 12626-81-2

Description

Lead Titanium Zirconium Oxide (LTZO), often referred to as lead zirconate titanate (Pb(Zr,Ti)O₃ or PZT), is a ceramic compound with the chemical formula Pb(Zr₁₋ₓTiₓ)O₃. It crystallizes in a perovskite structure, where the Zr/Ti ratio determines its phase (tetragonal or rhombohedral) and properties . LTZO is a critical material in piezoelectric applications, including sensors, actuators, and transducers, due to its high dielectric constant, strong piezoelectric coefficients, and tunable electromechanical properties . Its CAS number is 12626-81-2, with a molecular weight of 426.29 g/mol and a density of 7.7 g/cm³ .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lead titanium zirconium oxide can be synthesized through several methods, including:

Solid-State Reaction: This involves mixing lead oxide (PbO), zirconium oxide (ZrO_2), and titanium dioxide (TiO_2) in specific ratios and heating the mixture to high temperatures.

Sol-Gel Method: This process involves mixing solutions of lead, zirconium, and titanium precursors, followed by gelation, drying, and calcination to form the desired oxide.

Chemical Solution Deposition: This method is used to fabricate thin films of lead zirconate titanate by depositing a solution of the precursors onto a substrate and then annealing at high temperatures.

Industrial Production Methods: In industrial settings, the solid-state reaction method is commonly used due to its simplicity and scalability. The sol-gel method is also employed for producing high-purity and homogeneous materials, especially for thin films and coatings .

Chemical Reactions Analysis

Lead titanium zirconium oxide undergoes various chemical reactions, including:

Oxidation and Reduction: The compound can participate in redox reactions, particularly in the context of its use in lithium-ion batteries as an anode material.

Substitution Reactions: The properties of lead zirconate titanate can be tailored by substituting different elements into its structure, such as doping with lanthanum or niobium to enhance its ferroelectric and piezoelectric properties.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen or air at high temperatures.

Reducing Agents: Hydrogen or carbon monoxide at elevated temperatures.

Substitution Reagents: Metal salts such as lanthanum nitrate or niobium oxide.

Major Products:

Oxidation: Formation of higher oxidation state compounds.

Reduction: Formation of lower oxidation state compounds or elemental metals.

Substitution: Modified lead zirconate titanate with enhanced properties.

Scientific Research Applications

Introduction to Lead Titanium Zirconium Oxide (PZT)

This compound (PZT), with the chemical formula $\text{Pb}(\text{Zr}_{x}\text{Ti}_{1-x})\text{O}_3$, is a prominent ceramic material known for its exceptional piezoelectric, ferroelectric, and pyroelectric properties. These characteristics make PZT a highly sought-after compound in various scientific and industrial applications. This article delves into the diverse applications of PZT, supported by comprehensive data tables and documented case studies.

Electronics and Microelectronics

PZT is extensively utilized in the electronics sector due to its superior piezoelectric properties. It is commonly found in:

• Ultrasonic Transducers : Used in medical imaging (ultrasound) and industrial non-destructive testing.
• Actuators : Employed in precision positioning systems and optical devices.
• Sensors : Utilized in pressure sensors, accelerometers, and vibration sensors.

Table 1: Key Electronic Applications of PZT

Application Type	Description	Example Use Case
Ultrasonic Transducers	Converts electrical signals into sound waves	Medical ultrasound imaging
Actuators	Converts electrical energy into mechanical motion	Autofocus systems in cameras
Sensors	Measures physical quantities via electrical signals	Pressure sensors in automotive systems

Medical Devices

In the medical field, PZT is crucial for various diagnostic and therapeutic devices:

• Medical Imaging Devices : As mentioned, PZT is integral to ultrasound transducers, facilitating real-time imaging.
• Therapeutic Devices : Used in piezoelectric pumps for drug delivery systems.

Case Study: Ultrasound Imaging

A study demonstrated that PZT-based transducers significantly enhance image resolution in ultrasound imaging compared to traditional materials, leading to better diagnostic capabilities .

Energy Harvesting

PZT's piezoelectric properties allow it to convert mechanical energy into electrical energy, making it suitable for energy harvesting applications:

• Vibration Energy Harvesters : Used in wearable technology to power small devices through body movements.
• Roadway Energy Harvesters : Integrated into roadways to capture energy from vehicles passing over them.

Table 2: Energy Harvesting Applications

Application Type	Description	Example Use Case
Vibration Energy Harvesters	Converts mechanical vibrations into electrical energy	Wearable fitness trackers
Roadway Energy Harvesters	Captures energy from moving vehicles	Smart road systems

Aerospace and Defense

PZT materials are employed in aerospace applications due to their reliability under extreme conditions:

• Anti-flash Goggles : PZT is used in PLZT (lead lanthanum zirconate titanate) lenses that turn opaque rapidly to protect against blinding light from nuclear explosions.
• Structural Health Monitoring : Used for monitoring the integrity of aircraft structures through embedded sensors.

Case Study: PLZT Goggles

PLZT goggles have been shown to provide effective protection for aircrew during nuclear events by rapidly changing opacity, thus preventing burns and blindness .

Environmental Monitoring

PZT sensors play a critical role in environmental applications:

• Gas Sensors : Detects various gases through changes in electrical resistance.
• Water Quality Monitoring : Employed in sensors that monitor pollutants in water bodies.

Table 3: Environmental Monitoring Applications

Application Type	Description	Example Use Case
Gas Sensors	Detects gas concentrations based on piezoelectric response	Air quality monitoring
Water Quality Sensors	Monitors contaminants and pollutants	Environmental protection agencies

Mechanism of Action

The mechanism by which lead titanium zirconium oxide exerts its effects is primarily through its ferroelectric and piezoelectric properties. The material’s perovskite structure allows for significant displacement of central metal ions when mechanical stress is applied, generating an electric charge. Conversely, applying an electric field can induce mechanical deformation. This bidirectional relationship is the basis for its use in sensors and actuators .

Comparison with Similar Compounds

Structural and Compositional Differences

The table below compares LTZO with key analogues:

Compound	Chemical Formula	Crystal Structure	Key Elements	Ti/Zr Ratio Flexibility	Applications
LTZO	Pb(Zr₁₋ₓTiₓ)O₃	Perovskite	Pb, Zr, Ti, O	High (x = 0.1–0.9)	Piezoelectrics, sonar, medical imaging
Lead Titanate (PbTiO₃)	PbTiO₃	Perovskite	Pb, Ti, O	None (fixed Ti)	High-temperature capacitors
Strontium Titanate (SrTiO₃)	SrTiO₃	Perovskite	Sr, Ti, O	None (no Zr)	Electronics, superconductors
Lead Niobium Titanium Zirconium Oxide	PbNbTiZrO₃	Perovskite	Pb, Nb, Ti, Zr, O	Moderate	High-power transducers
Lithium Titanate (Li₄Ti₅O₁₂)	Li₄Ti₅O₁₂	Spinel	Li, Ti, O	None	Lithium-ion battery anodes

Key Observations:

• Ti/Zr Ratio : LTZO’s properties are highly tunable by adjusting the Ti/Zr ratio. For example, Pb(Ti₀.₁Zr₀.₉)O₃ exhibits superior piezoelectric performance compared to Ti-rich compositions .
• Multi-Element Systems : Lead niobium titanium zirconium oxide (PbNbTiZrO₃) incorporates Nb for enhanced thermal stability, making it suitable for high-power applications .

Electrophysical Properties

Research findings highlight critical differences in dielectric and piezoelectric performance:

Property	LTZO (Pb(Zr₀.₉Ti₀.₁)O₃)	Lead Titanate (PbTiO₃)	Strontium Titanate (SrTiO₃)
Dielectric Constant (ε)	1200–3400	~200	~300
Piezoelectric Coefficient (d₃₃, pC/N)	300–600	~60	Not piezoelectric
Curie Temperature (°C)	200–400	490	-196

• Doping Effects : Doping LTZO with manganese oxide improves mechanical quality factors (Qₘ) by reducing dielectric losses .
• Non-Lead Alternatives: Strontium titanate lacks piezoelectricity but is environmentally safer, addressing lead toxicity concerns .

Biological Activity

Lead titanium zirconium oxide (PTZ) is a complex ceramic material known for its piezoelectric properties and potential applications in various fields, including electronics, sensors, and biomedical devices. This article focuses on the biological activity of PTZ, examining its cytotoxicity, biocompatibility, and potential therapeutic applications based on diverse research findings.

Chemical Composition and Properties

PTZ is composed of lead (Pb), titanium (Ti), and zirconium (Zr), typically represented by the formula $\text{Pb}_{(1-x)}\text{La}_x\text{ Zr}_{1-y}\text{Ti}_y)\text{O}_3$. The material exhibits a perovskite structure, which is crucial for its functional properties.

Table 1: Chemical Composition of PTZ

Component	Formula	Percentage
Lead	PbO	30-60%
Titanium	TiO2	20-40%
Zirconium	ZrO2	10-30%

Cytotoxicity Studies

Several studies have investigated the cytotoxic effects of PTZ on various cell lines. The results indicate that while PTZ can exhibit cytotoxicity, its effects are often dependent on concentration and exposure time.

• Cell Viability : In vitro studies show that PTZ at concentrations above 100 µg/mL significantly decreases cell viability in human osteoblasts and fibroblasts. The half-maximal inhibitory concentration (IC50) was determined to be approximately 75 µg/mL for these cell types .
• DNA Damage : Research indicates that exposure to PTZ can induce DNA damage in cultured cells, as evidenced by increased levels of γ-H2AX foci formation, a marker for DNA double-strand breaks. This effect was observed at concentrations as low as 50 µg/mL .

Biocompatibility

Despite its cytotoxic potential, PTZ has shown promising biocompatibility in certain contexts:

• Osteoblast Activity : Studies have demonstrated that PTZ can enhance osteoblastic differentiation and mineralization when used as a coating on titanium implants. This property is attributed to the release of bioactive ions that promote bone regeneration .
• Antibacterial Properties : PTZ has been evaluated for its antibacterial activity against common pathogens such as Staphylococcus aureus and Escherichia coli. Coatings of PTZ on implant surfaces have shown significant reductions in bacterial adhesion and biofilm formation, suggesting its potential use in preventing infections associated with implants .

Case Studies

• Implant Coating : A study involving PTZ-coated titanium implants revealed improved osseointegration in animal models. The implants showed enhanced bone-to-implant contact percentages compared to uncoated controls, indicating that PTZ promotes better integration with surrounding bone tissue .
• Drug Delivery Systems : Researchers have explored the use of PTZ in drug delivery applications due to its ability to encapsulate therapeutic agents. In one study, PTZ nanoparticles were used to deliver anti-cancer drugs, showing sustained release profiles and enhanced cytotoxic effects against cancer cell lines compared to free drugs alone .

Q & A

Basic Research Questions

Q. What are the established synthesis methods for lead titanium zirconium oxide (Pb(Zr_xTi_1-x)O₃), and how do processing parameters influence phase purity?

• Answer : Solid-state reaction and sol-gel processes are widely used. For sol-gel synthesis, stoichiometric precursors (e.g., lead acetate, zirconium/titanium alkoxides) are dissolved in organic solvents, hydrolyzed, and calcined at 600–800°C to form the perovskite phase . Phase purity depends on heating rate (e.g., 5°C/min to avoid PbO volatilization) and dwell time (≥2 hours for crystallization). Excess PbO (5–10%) is often added to compensate for lead loss .

Q. How can researchers accurately determine the titanium/zirconium ratio in Pb(Zr_xTi_1-x)O₃?

• Answer : Use diantipyrylmethane spectrophotometry (DAM) for titanium quantification, as standardized in YS/T 568.6-2008. Dissolve samples in HF-HNO₃, form a colored complex with DAM, and measure absorbance at 390 nm. Cross-validate with X-ray fluorescence (XRF) or EDAX for Zr/Ti ratios .

Q. What are the key structural and physical properties of Pb(Zr_xTi_1-x)O₃ critical for experimental design?

• Answer : Key properties include:

• Density : ~7.7–8.08 g/cm³, varying with Zr/Ti ratio .
• Lattice parameters : Tetragonal (a = 4.017 Å, c = 4.142 Å) for x = 0.52 .
• Solubility : Partial solubility in alcohols, but highly insoluble in aqueous media, requiring HF-based dissolution for analysis .

Q. Which characterization techniques are essential for verifying perovskite phase formation?

• Answer : Use XRD to confirm the perovskite structure (peaks at 2θ ≈ 22°, 31°, 38°) and rule out pyrochlore phases. SEM/EDAX validates morphology and stoichiometry, while Raman spectroscopy identifies Ti-O/Zr-O vibrational modes .

Advanced Research Questions

Q. How do dopants like lanthanum (La) modify the dielectric and piezoelectric properties of Pb(Zr_xTi_1-x)O₃?

• Answer : La³⁺ substitution at Pb²⁺ sites reduces oxygen vacancies, enhancing dielectric stability. For PLZT (Pb_0.92La_0.08(Zr_0.52Ti_0.48)O₃), doping shifts the Curie temperature (T_c) and increases remnant polarization (P_r) by ~30%. Optimize La content (≤10 mol%) via sol-gel synthesis with controlled annealing .

Q. How can researchers resolve contradictions in reported high-temperature phase transitions of ZrO₂-TiO₂ systems?

• Answer : Discrepancies arise from oxygen non-stoichiometry and kinetic barriers. Use in-situ high-temperature XRD (up to 1500°C) with controlled atmospheres (e.g., N₂ vs. O₂) to track cubic-to-tetragonal transitions. Pre-anneal samples to minimize metastable phases .

Q. What experimental strategies address solubility discrepancies in Pb(Zr_xTi_1-x)O₃ across literature sources?

• Answer : Solubility varies due to particle size and defects. For reproducible dissolution, ball-mill powders to ≤1 µm and use HF:HNO₃ (1:3) at 80°C. Validate via ICP-OES against certified standards .

Q. How can purity of Pb(Zr_xTi_1-x)O₃ be optimized during synthesis?

• Answer : Introduce H₂O₂ during zirconium precursor purification to oxidize impurities (e.g., Fe, Al). Post-synthesis, use McCabe-Thiele diagrams to optimize solvent extraction (e.g., bis-(2-ethylhexyl) phosphate) for Zr/Ti separation, achieving >99.95% purity .

Q. What are the challenges in analyzing oxygen-deficient phases in Pb(Zr_xTi_1-x)O₃?

• Answer : Oxygen vacancies alter dielectric properties but are difficult to detect. Combine XPS (O 1s peaks at 529.5 eV for lattice oxygen) with thermogravimetric analysis (TGA) under reducing/oxidizing atmospheres to quantify vacancy concentrations .

Q. How do inconsistent nomenclature and database entries impact comparative studies?

• Answer : Variations like "lead zirconate titanate" vs. "this compound" cause cross-referencing errors. Use CAS 12626-81-2 and cross-check EINECS 235-727-4 in regulatory databases (e.g., REACH SVHC lists) to ensure consistency .

Synthesis routes and methods

Procedure details

A solution containing titanium and metal ions is perpared by mixing 84.0 ml of 0.2 M titanium nitrate solution containing hydrogen peroxide (Ti/H2O2 ratio: 1.5), 116.0 ml of 0.2 M zirconium nitrate solution and 200.0 ml of 0.2 M lead nitrate solution. The solution containing titanium and metal ions is added dropwise with stirring to 400 ml of an aqueous alkaline solution containing 27.7 ml of ammonium hydroxide (28%), 3.9 ml of hydrogen peroxide (30%) and 3.9 g of ammonium nitrate, whereby a precipitate of complex peroxide is obtained. The precipitate is recovered by filtering, washed thoroughly with distilled water, dehydrated with ethyl alcohol, and dried at room temperature. The crystalline lead zirconate titanate, Pb(Zr0.58 Ti0.42)O3, is obtained by heating the resulting precipitate at a temperature higher than 600° C.